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Compound of Interest

Compound Name: 2' 3"-Difluoroacetophenone

Cat. No.: B1297514

Introduction: The Significance of Fluorinated
Ketones in Medicinal Chemistry

2',3'-Difluoroacetophenone (CAS No. 18355-80-1) is a fluorinated aromatic ketone of
increasing interest within the pharmaceutical and agrochemical sectors. The strategic
incorporation of fluorine atoms into organic molecules is a cornerstone of modern drug design,
often imparting desirable properties such as enhanced metabolic stability, increased binding
affinity, and improved membrane permeability. As a key building block, a thorough
understanding of the fundamental physicochemical properties of 2',3'-Difluoroacetophenone,
such as its boiling point and density, is critical for its effective use in synthesis, process
development, and quality control.

This guide provides a comprehensive overview of the boiling point and density of 2',3'-
Difluoroacetophenone, grounded in established experimental methodologies. It is designed to
offer both the foundational data and the practical insights necessary for laboratory
professionals to confidently handle and characterize this compound.

Physicochemical Properties of 2',3'-
Difluoroacetophenone

The defining physical characteristics of a pure compound are its boiling point and density.
These intensive properties are invaluable for identification, purity assessment, and process
modeling.
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Quantitative Data Summary

The experimentally determined and predicted values for the boiling point and density of 2',3'-
Difluoroacetophenone are summarized below. It is crucial to note that boiling points are highly
dependent on atmospheric pressure.

Property Value Conditions Source
Boiling Point 193.4 °C at 760 mmHg [1]

84 °C at 20 mmHg [2]

84.00 - 86.00 °C Not specified

Density 1.206 g/cm3 Predicted [11[3114]
Molecular Formula CsHeF20 - [1][4]
Molecular Weight 156.13 g/mol - [4]

Note: Predicted density values are derived from computational models and should be
confirmed by experimental measurement for critical applications.

Part 1: Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure surrounding the liquid.[1][5] At this temperature, the liquid converts into a vapor. This
property is a sensitive indicator of purity; impurities typically broaden the boiling point range.

Causality in Experimental Design: The Micro-Boiling
Point (Thiele Tube) Method

For determining the boiling point of small quantities of a liquid, the micro-boiling point method
using a Thiele tube or a similar heating block is the preferred approach due to its efficiency and
minimal sample requirement.[1][4] The underlying principle is the observation of the precise
temperature at which a rapid and continuous stream of vapor bubbles emerges from a
submerged capillary tube, balanced against the external pressure.[1]
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Self-Validating Protocol: The accuracy of this method is ensured by slow, uniform heating to
maintain thermal equilibrium between the liquid, the thermometer, and the heating medium.
The observation of a constant temperature during vigorous boiling confirms that the true boiling
point has been reached.

Detailed Experimental Protocol: Micro-Boiling Point
Determination

e Preparation:

o Seal one end of a glass capillary tube by heating it in the flame of a Bunsen burner until
the end is closed.

o Place a small amount (a few drops) of 2',3'-Difluoroacetophenone into a small fusion
tube.

o Place the sealed capillary tube, open-end down, into the fusion tube containing the liquid
sample.[1][4]

o Apparatus Assembly:

o Attach the fusion tube to a thermometer using a rubber band or wire, ensuring the bottom
of the fusion tube is level with the thermometer bulb.

o Clamp the thermometer and the attached fusion tube assembly in a Thiele tube filled with
a high-boiling point liquid (e.g., mineral oil or silicone oil), ensuring the heat-transfer liquid
is above the level of the sample but below the opening of the fusion tube. Alternatively, an
aluminum heating block with appropriate holes for the fusion tube and thermometer can be
used.[4]

e Measurement:
o Begin heating the side arm of the Thiele tube or the heating block slowly and gently.[1]

o Observe the capillary tube. As the temperature rises, air trapped in the capillary will slowly
bubble out.
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o The boiling point is the temperature at which a rapid and continuous stream of bubbles
emerges from the open end of the capillary tube.[1] Record this temperature.

o To confirm, stop heating and note the temperature at which the liquid just begins to re-
enter the capillary tube. The boiling point is the average of these two temperatures.

o Safety Precautions:

[¢]

Always wear safety goggles.[1]

[e]

Handle hot glassware with appropriate clamps and heat-resistant gloves.

o

Ensure the heating apparatus is stable and secure.

[¢]

Perform the procedure in a well-ventilated fume hood.

Part 2: Density Determination

Density is the mass of a substance per unit volume (p = m/V).[6][7] It is a fundamental physical
property that is influenced by temperature; therefore, recording the temperature at which the
measurement is taken is crucial for accuracy and reproducibility.[2]

Causality in Experimental Design: Gravimetric Method

The most direct and common method for determining the density of a liquid is by accurately
measuring the mass of a precisely known volume.[2][8] This method is favored for its simplicity
and the high accuracy achievable with standard laboratory equipment, such as an analytical
balance and a graduated cylinder or pycnometer.

Self-Validating Protocol: The integrity of this measurement relies on the calibration and correct
use of the balance and volumetric glassware. To ensure accuracy, the mass of the empty, dry
container is first measured (tared). The volume is read carefully, accounting for the meniscus,
and the combined mass of the container and liquid is recorded.[6][8] Repeating the
measurement multiple times and averaging the results enhances the precision and
trustworthiness of the final value.[8]

Detailed Experimental Protocol: Density Measurement
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e Preparation:

o Ensure the chosen volumetric glassware (e.g., a 10 mL or 25 mL graduated cylinder) is
clean and completely dry.

o Record the ambient temperature of the laboratory.
e Mass Measurement:

o Using an analytical balance, measure the mass of the empty, dry graduated cylinder and
record it.[2][8]

¢ Volume Measurement:

o Carefully add a specific volume of 2',3'-Difluoroacetophenone to the graduated cylinder
(e.g., approximately 20 mL).[2]

o Place the cylinder on a level surface and read the volume from the bottom of the
meniscus. Position your eyes at the level of the liquid surface to avoid parallax error.[6]
Record the exact volume.

e Combined Mass Measurement:

o Measure the combined mass of the graduated cylinder and the 2',3'-
Difluoroacetophenone using the same analytical balance.[2][8] Record this value.

o Calculation:

o Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the
combined mass.[8]

o Calculate the density using the formula: Density (p) = Mass (m) / Volume (V).[6][7] The
units will typically be in g/mL or g/cms.

Visualization of Experimental Workflow

The logical flow for the comprehensive characterization of the boiling point and density of a
liquid sample is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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